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Compound of Interest

Compound Name: N-(3-Chloropropyl)dibutylamine

Cat. No.: B1266432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-(3-
Chloropropyl)dibutylamine, a key chemical intermediate in various industrial and

pharmaceutical applications. It covers its physicochemical properties, synthesis protocols,

applications, and safety information, tailored for professionals in research and development.

Executive Summary
N-(3-Chloropropyl)dibutylamine is a tertiary amine with the molecular formula C₁₁H₂₄ClN.[1]

[2] It is primarily recognized for its crucial role as a building block in the synthesis of complex

organic molecules.[3] Most notably, it serves as a key intermediate in the production of

Dronedarone, an antiarrhythmic medication used to treat atrial fibrillation.[3][4] This guide

consolidates essential data, including molecular weight, physical constants, and spectral

information, to support its application in laboratory and industrial settings.

Physicochemical Properties
N-(3-Chloropropyl)dibutylamine is a colorless to light yellow liquid under standard conditions.

[3][4] It is soluble in organic solvents like alcohol and ether but insoluble in water.[5] Proper

storage in a cool, dry, well-closed container away from moisture and light is critical to maintain

its stability and purity.[3][4]

Table 1: Quantitative Data for N-(3-Chloropropyl)dibutylamine
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Property Value Source(s)

Molecular Identifiers

IUPAC Name
N-butyl-N-(3-

chloropropyl)butan-1-amine
[1]

CAS Number 36421-15-5 [1][2][3]

Molecular Formula C₁₁H₂₄ClN [1][2][3]

Physical Constants

Molecular Weight 205.77 g/mol [1][2]

Monoisotopic Mass 205.1597275 Da [1][2]

Density 0.899 g/cm³ [3]

Boiling Point 253.2 °C @ 760 mmHg [3][4]

Flash Point 106.9 °C [3]

Refractive Index 1.45 [3]

pKa (Predicted) 9.39 ± 0.50 [2]

Computed Properties

XLogP3-AA 3.7 [1]

Topological Polar Surface Area 3.2 Å² [1][2]

Rotatable Bond Count 9 [2]

Heavy Atom Count 13 [2]

Applications in Research and Drug Development
The primary and most well-documented application of N-(3-Chloropropyl)dibutylamine is in

pharmaceutical manufacturing.

Dronedarone Synthesis: It is a critical intermediate for the production of Dronedarone

hydrochloride, a medication for managing heart rhythm disorders.[3][4] Its chemical structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-n-3-chloropropyl-dibutylamine-properties-uses-and-sourcing-yw
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://www.benchchem.com/product/b1266432?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-n-3-chloropropyl-dibutylamine-properties-uses-and-sourcing-yw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is ideal for introducing specific functional groups required for the drug's therapeutic action.[3]

Other Pharmaceutical Roles: The compound is also noted as a potential impurity in the

manufacturing of Butoprozine, another antiarrhythmic drug.[4][6]

Industrial Applications: Beyond pharmaceuticals, it is used as a corrosion inhibitor in the oil

and gas industry and as a surfactant in the production of personal care products.[2][7] It is

also used in the synthesis of quaternary ammonium compounds, which have broad

applications as disinfectants and fabric softeners.[8]

Dronedarone Synthesis Pathway

N-(3-Chloropropyl)dibutylamine
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Logical relationship in Dronedarone synthesis.

Experimental Protocols
4.1 Synthesis of N-(3-Chloropropyl)dibutylamine
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A general and high-yield procedure for the synthesis involves the chlorination of 3-

(dibutylamino)propan-1-ol using thionyl chloride.[6]

Materials:

3-(dibutylamino)propan-1-ol

Thionyl chloride (SOCl₂)

Chloroform (CHCl₃)

Dichloromethane (CH₂Cl₂)

Potassium carbonate (K₂CO₃)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Water (H₂O)

Procedure:

Dissolve 3-(dibutylamino)propan-1-ol (1.0 eq) in chloroform.[6]

Slowly add thionyl chloride (2.0 eq) to the solution via syringe.[6]

Stir the reaction mixture under reflux conditions for 7 hours.[6]

After the reaction is complete, cool the mixture and dilute it with water and dichloromethane.

[6]

Add potassium carbonate to neutralize the excess acid.[6]

Separate the organic layer and wash it sequentially with saturated aqueous sodium

bicarbonate and water.[6]

Dry the organic layer with anhydrous magnesium sulfate, filter, and remove the solvent under

vacuum to yield N-(3-Chloropropyl)dibutylamine as a yellow oil (typical yield: 94%).[6]
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1. Dissolve 3-(dibutylamino)propan-1-ol
in Chloroform

2. Add Thionyl Chloride

3. Reflux for 7 hours

4. Quench & Dilute
(H₂O, CH₂Cl₂)

5. Neutralize with K₂CO₃

6. Aqueous Workup
(Wash with NaHCO₃, H₂O)

7. Dry (MgSO₄) & Filter

8. Evaporate Solvent

Final Product:
N-(3-Chloropropyl)dibutylamine
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Experimental workflow for synthesis and purification.
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4.2 Analytical Characterization

The final product can be characterized using standard analytical techniques. Published spectral

data includes:

¹H NMR (400 MHz, CDCl₃): δ 3.62 (t, J = 6.5 Hz, 2H), 2.55 (t, J = 6.8 Hz, 2H), 2.40 (t, 4H),

1.89 (qi, 2H), 1.48-1.36 (m, 4H), 1.36-1.26 (m, 4H), 0.93 (t, J = 7.3 Hz, 6H).[6]

¹³C NMR (101 MHz, CDCl₃): δ 54.02, 51.06, 43.45, 30.61, 29.43, 20.67, 14.05.[6]

HRMS (EI+): m/z for C₁₁H₂₄NCl calculated: 205.1597; measured: 205.1596.[6]

Safety and Handling
N-(3-Chloropropyl)dibutylamine is classified as an irritant.[9] It may cause skin, eye, and

respiratory irritation.[2][9]

Precautionary Measures (GHS Statements):

Prevention: Wash hands thoroughly after handling. Wear protective gloves, clothing, eye,

and face protection.[2]

Response:

IF ON SKIN: Wash with plenty of water. If skin irritation occurs, seek medical advice.[2]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[2]

Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly sealed and

away from strong oxidizing agents and acids.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Chloropropyl_dibutylamine
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-dibutylamine-dic81129.html
https://www.innospk.com/en/?news/grok-exploring-n-3-chloropropyldibutylamine-a-key-intermediate-in-pharmaceutical-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-n-3-chloropropyl-dibutylamine-properties-uses-and-sourcing-yw
https://www.chembk.com/en/chem/N-(3-chloropropyl)dibutylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7933606.htm
https://www.benchchem.com/product/b1266432
https://www.myskinrecipes.com/shop/en/halogenated-aliphatic-amines/69573--n-3-chloropropyldibutylamine.html
https://store.apolloscientific.co.uk/product/n-3-chloropropyldibutylamine
https://www.benchchem.com/product/b1266432#n-3-chloropropyl-dibutylamine-molecular-weight
https://www.benchchem.com/product/b1266432#n-3-chloropropyl-dibutylamine-molecular-weight
https://www.benchchem.com/product/b1266432#n-3-chloropropyl-dibutylamine-molecular-weight
https://www.benchchem.com/product/b1266432#n-3-chloropropyl-dibutylamine-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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